Cas no 605627-94-9 (2-1-(3-chlorobenzoyl)piperidin-4-yl-1H-1,3-benzodiazole)

• Product Name: 2-1-(3-chlorobenzoyl)piperidin-4-yl-1H-1,3-benzodiazole
• CAS No: 605627-94-9
• MF: C₁₉H₁₈ClN₃O
• MW: 339.818723201752
• CID: 5475470
• Update Time: 2025-10-28

2-1-(3-chlorobenzoyl)piperidin-4-yl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• [4-(1H-benzimidazol-2-yl)piperidin-1-yl]-(3-chlorophenyl)methanone
• 2-1-(3-chlorobenzoyl)piperidin-4-yl-1H-1,3-benzodiazole

• Inchi： 1S/C19H18ClN3O/c20-15-5-3-4-14(12-15)19(24)23-10-8-13(9-11-23)18-21-16-6-1-2-7-17(16)22-18/h1-7,12-13H,8-11H2,(H,21,22)
• InChI Key： UYABHGHMKPALKK-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2NC3=CC=CC=C3N=2)CC1)(C1=CC=CC(Cl)=C1)=O

Additional information on 2-1-(3-chlorobenzoyl)piperidin-4-yl-1H-1,3-benzodiazole

Recent Advances in the Study of 2-1-(3-chlorobenzoyl)piperidin-4-yl-1H-1,3-benzodiazole (CAS: 605627-94-9)

The compound 2-1-(3-chlorobenzoyl)piperidin-4-yl-1H-1,3-benzodiazole (CAS: 605627-94-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzodiazole and piperidinyl moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of research has been the optimization of the synthetic pathway for 2-1-(3-chlorobenzoyl)piperidin-4-yl-1H-1,3-benzodiazole. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route with higher yields and reduced byproducts, utilizing palladium-catalyzed cross-coupling reactions. This advancement is critical for scaling up production and facilitating further pharmacological evaluations.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory activity against specific kinases involved in inflammatory pathways. In vitro and in vivo studies have shown that it effectively suppresses the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Furthermore, molecular docking simulations have identified its binding affinity for the ATP-binding site of target kinases, providing insights into its mechanism of action.

Another significant finding comes from a recent preclinical study evaluating the compound's efficacy in cancer models. The research, conducted by a team at the National Cancer Institute, demonstrated that 2-1-(3-chlorobenzoyl)piperidin-4-yl-1H-1,3-benzodiazole induces apoptosis in certain cancer cell lines by disrupting mitochondrial function. These findings highlight its potential as an anticancer agent, warranting further investigation in clinical settings.

Despite these promising results, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Ongoing research is focusing on structural modifications to enhance its pharmacokinetic profile while maintaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-1-(3-chlorobenzoyl)piperidin-4-yl-1H-1,3-benzodiazole (CAS: 605627-94-9) represents a promising candidate for drug development, with demonstrated potential in inflammation and oncology. Continued research and optimization will be essential to unlock its full therapeutic potential and address existing challenges. The compound's unique chemical structure and biological activity make it a valuable subject for future studies in the chemical biology and pharmaceutical fields.